[3-(Oxan-3-yl)-2-(phenylmethoxycarbonylamino)propyl] methanesulfonate

• Molecular Formula: C17H25NO6S
• Molecular Weight: 371.5 g/mol
• IUPAC Name: [3-(oxan-3-yl)-2-(phenylmethoxycarbonylamino)propyl] methanesulfonate
• InChI: InChI=1S/C17H25NO6S/c1-25(20,21)24-13-16(10-15-8-5-9-22-11-15)18-17(19)23-12-14-6-3-2-4-7-14/h2-4,6-7,15-16H,5,8-13H2,1H3,(H,18,19)
• InChI Key: NWZITIGEULETCS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC(CC1CCCOC1)NC(=O)OCC2=CC=CC=C2

Description

[3-(Oxan-3-yl)-2-(phenylmethoxycarbonylamino)propyl] methanesulfonate is a methanesulfonate ester derivative characterized by a central propyl chain substituted with:

• A tetrahydropyran (oxan-3-yl) group, conferring conformational rigidity and moderate lipophilicity.
• A phenylmethoxycarbonylamino (Cbz-protected amino) group, which enhances steric bulk and influences solubility.
• A terminal methanesulfonate group, a common leaving group facilitating nucleophilic substitution reactions.

This compound is structurally tailored for applications in pharmaceutical intermediates, particularly in alkylation or coupling reactions, as evidenced by its analogs in synthetic pathways (e.g., ).

Comparison with Similar Compounds

Comparison with Structurally Similar Methanesulfonate Esters

3-(((Benzyloxy)carbonyl)amino)propyl Methanesulfonate

• Structure: Propyl chain with Cbz-protected amino and methanesulfonate groups (lacks oxan-3-yl).
• Synthesis : Reacts with Cs₂CO₃ in DMF, yielding intermediates for sterically demanding hydroxy acids ().
• Higher polarity due to the Cbz group may reduce solubility in nonpolar solvents compared to the oxan-3-yl analog.

3-[[(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]methoxy]propyl Methanesulfonate

• Structure : Propyl chain substituted with a dioxolane-protected diol and methanesulfonate.
• Synthesis : Purified via silica gel chromatography (75% yield) and used in coupling reactions with spirocyclic carboxamides ().
• Key Differences :
  • The dioxolane ring introduces a rigid, oxygen-rich moiety, enhancing water solubility compared to the oxan-3-yl group.
  • HPLC retention time: 0.77 minutes (vs. target compound’s unmeasured but likely longer retention due to increased lipophilicity) .

3-(7-Chloro-2-methylquinolin-4-ylamino)propyl Methanesulfonate

• Structure: Propyl chain with a quinoline-4-ylamino group and methanesulfonate.
• Synthesis : Prepared via methanesulfonyl chloride activation (72% yield) for antimalarial drug intermediates ().
• Key Differences: The quinoline moiety imparts aromaticity and planar rigidity, favoring π-π stacking in biological targets (e.g., drug resistance reversal). Higher molecular weight (due to the quinoline group) reduces solubility in polar solvents compared to the oxan-3-yl analog.

Physicochemical and Functional Comparisons

Table 2: Physicochemical Properties

Compound	Polarity (HPLC Retention*)	Solubility Trends	Reactivity in SN2
Target compound	Moderate (estimated)	Moderate in DMF/THF	High (oxan-3-yl stabilizes transition state)
Dioxolane-substituted propyl MsO	Low (0.77 minutes)	High in polar aprotic solvents	Moderate (dioxolane steric hindrance)
Quinoline-substituted propyl MsO	High (aromaticity)	Low in water, high in DCM	Low (bulky quinoline group)

*HPLC conditions: SMD-TFA05 ().